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Compound of Interest

Compound Name: Flutax 2

CAS No.: 301844-13-3

Cat. No.: B2887728

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility

characteristics and preparation of Flutax-2 for experimental use. Flutax-2, a fluorescent

derivative of paclitaxel, is a valuable tool for visualizing microtubules in living cells.

Understanding its solubility and proper preparation is critical for obtaining reliable and

reproducible experimental results.

Core Properties of Flutax-2
Flutax-2 is a specialized fluorescent probe designed to bind to microtubules, enabling their

visualization in real-time. As a derivative of paclitaxel, it shares its core mechanism of action by

stabilizing microtubules and arresting cells in the G2/M phase of the cell cycle. The key

difference lies in the addition of a green fluorescent dye, allowing for direct imaging without the

need for secondary antibodies or other labeling techniques.
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The solubility of Flutax-2 is a crucial factor in the design of both in vitro and in vivo experiments.

Due to its hydrophobic nature, inherited from paclitaxel, Flutax-2 exhibits limited solubility in

aqueous solutions. The following table summarizes the known solubility of Flutax-2 in a

common laboratory solvent.

Solvent Maximum Concentration Notes

DMSO (Dimethyl Sulfoxide) 1 mM

It is recommended to prepare

a concentrated stock solution

in DMSO.

Ethanol Data not available

Paclitaxel, the parent

compound, is soluble in

ethanol[1][2]. It is plausible that

Flutax-2 shares this

characteristic.

Water Insoluble

Similar to paclitaxel, which has

very low aqueous solubility[3]

[4].

HBSS (Hank's Balanced Salt

Solution)

Used as a diluent for working

solutions (e.g., 2 µM)

Flutax-2 is diluted into

aqueous buffers like HBSS

from a DMSO stock

immediately before use.

Note on Paclitaxel Solubility: While specific data for Flutax-2 in various solvents is limited, the

extensive research on its parent compound, paclitaxel, can offer valuable insights. Paclitaxel is

known to be soluble in organic solvents like ethanol and methanol and has extremely low water

solubility[1][2]. Various strategies have been developed to enhance the aqueous solubility of

paclitaxel, including the use of co-solvents and specialized formulations[3][4][5]. These

approaches may also be applicable to Flutax-2.

Experimental Protocols
Preparation of a 1 mM Flutax-2 Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of Flutax-2, which can

be stored for later use.
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Materials:

Flutax-2 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Determine the required volume of DMSO: The molecular weight of Flutax-2 is approximately

1319.28 g/mol . To prepare a 1 mM stock solution, calculate the volume of DMSO needed

based on the amount of Flutax-2 provided by the manufacturer. For example, to dissolve 1

mg of Flutax-2:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 1319.28 g/mol ) / 0.001 mol/L) * 1,000,000 µL/L ≈ 758 µL

Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial

containing the lyophilized Flutax-2 powder.

Dissolution: To ensure the compound is fully dissolved, vortex the solution for several

minutes. If precipitation is observed, gentle warming in a 37°C water bath or sonication can

aid in dissolution[6].

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.

Preparation of a 2 µM Flutax-2 Working Solution for
Live-Cell Imaging
This protocol details the dilution of the DMSO stock solution to a working concentration for live-

cell imaging experiments.
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Materials:

1 mM Flutax-2 stock solution in DMSO

Hank's Balanced Salt Solution (HBSS) or other appropriate cell culture medium

Microcentrifuge tubes

Procedure:

Dilution: On the day of the experiment, thaw an aliquot of the 1 mM Flutax-2 stock solution.

Serial Dilution (Recommended): To avoid precipitation, it is advisable to perform a serial

dilution. For instance, first dilute the 1 mM stock 1:10 in HBSS to create a 100 µM

intermediate solution. Then, dilute this intermediate solution 1:50 in HBSS to achieve the

final 2 µM working concentration.

Direct Dilution: Alternatively, directly add 2 µL of the 1 mM stock solution to 998 µL of pre-

warmed HBSS to make 1 mL of 2 µM working solution. Mix thoroughly by gentle pipetting.

Immediate Use: Use the freshly prepared working solution immediately for cell staining.

Protocol for Staining Live HeLa Cells with Flutax-2
This protocol provides a general guideline for labeling microtubules in live cells.

Materials:

HeLa cells cultured on coverslips or in imaging dishes

2 µM Flutax-2 working solution in HBSS

Fresh HBSS or cell culture medium for washing

Incubator (37°C, 5% CO2)

Fluorescence microscope

Procedure:
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Cell Preparation: Grow HeLa cells to the desired confluency.

Staining: Remove the cell culture medium and gently wash the cells once with pre-warmed

HBSS.

Incubation: Add the 2 µM Flutax-2 working solution to the cells and incubate for 1 hour at

37°C.

Washing: After incubation, remove the staining solution and wash the cells with fresh, pre-

warmed HBSS.

Imaging: Immediately proceed with fluorescence microscopy. It is crucial to minimize light

exposure as Flutax-2 staining in live cells can diminish rapidly upon exposure to light. Note

that Flutax-2 staining is not well-retained after cell fixation.

Mandatory Visualizations
Signaling Pathway Potentially Affected by Flutax-2
As a microtubule-stabilizing agent, Flutax-2, like its parent compound paclitaxel, is expected to

induce mitotic arrest, which in turn can trigger various downstream signaling pathways leading

to apoptosis. The MAPK/ERK and PI3K/Akt pathways are known to be modulated by paclitaxel

and are likely affected by Flutax-2 as well.
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Potential Signaling Pathway Affected by Flutax-2

Flutax-2

Microtubule Stabilization

Mitotic Arrest (G2/M Phase)

Increased ROS

MAPK Pathway (JNK, p38) PI3K/Akt Pathway

Apoptosis

Click to download full resolution via product page

Caption: Putative signaling cascade initiated by Flutax-2.

Experimental Workflow: Preparation of Flutax-2 Working
Solution
The following diagram illustrates the logical steps for preparing a Flutax-2 working solution from

a lyophilized powder.
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Workflow for Flutax-2 Working Solution Preparation

Start: Lyophilized Flutax-2

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

1 mM Stock Solution
(Store at -20°C)

Dilute in HBSS

2 µM Working Solution

Ready for Cell Staining

Click to download full resolution via product page

Caption: Step-by-step preparation of Flutax-2 working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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